Cas no 1443339-37-4 (4-[(2,4-difluorophenyl)methoxy]-3-fluorobenzaldehyde)

• Product Name: 4-[(2,4-difluorophenyl)methoxy]-3-fluorobenzaldehyde
• CAS No: 1443339-37-4
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD19443549
• CID: 5160599
• Update Time: 2026-03-04

4-[(2,4-difluorophenyl)methoxy]-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2,4-difluorophenyl)methoxy]-3-fluorobenzaldehyde

• MDL： MFCD19443549
• Inchi： 1S/C14H9F3O2/c15-11-3-2-10(12(16)6-11)8-19-14-4-1-9(7-18)5-13(14)17/h1-7H,8H2
• InChI Key： SWGAFYRBOUVRBJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC=C(F)C=C2F)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on 4-[(2,4-difluorophenyl)methoxy]-3-fluorobenzaldehyde

4-[(2,4-Difluorophenyl)Methoxy]-3-Fluorobenzaldehyde: A Comprehensive Overview

4-[(2,4-Difluorophenyl)Methoxy]-3-Fluorobenzaldehyde, also known by its CAS number 1443339-37-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a fluorinated methoxy group and additional fluorine atoms. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, including enhanced stability, increased lipophilicity, and improved bioavailability.

The synthesis of 1443339-37-4 involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process. These advancements not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 4-[(2,4-Difluorophenyl)Methoxy]-3-Fluorobenzaldehyde has shown promising potential in drug discovery. Its structure makes it an ideal candidate for modulating various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent research has highlighted its role as a lead compound in the development of novel anti-cancer agents. For example, studies have demonstrated its ability to inhibit specific oncogenic pathways, making it a valuable tool in precision medicine.

Beyond pharmaceutical applications, this compound has also found utility in agrochemicals. Its fluorinated structure confers resistance to metabolic degradation in plants, making it suitable for use as a protective agent against pests and diseases. Field trials have shown that formulations containing 1443339-37-4 exhibit high efficacy against various crop pathogens while maintaining low toxicity to non-target organisms.

The environmental impact of 1443339-37-4 has been a subject of recent investigation. Studies have assessed its biodegradation rates under different environmental conditions, with findings indicating that it undergoes rapid microbial degradation in aerobic soil environments. This suggests that the compound poses minimal risk to ecosystems when used responsibly.

In conclusion, 1443339-37-4, or 4-[(2,4-Difluorophenyl)Methoxy]-3-Fluorobenzaldehyde, represents a versatile and innovative chemical entity with broad applications across multiple industries. Its unique structure and favorable chemical properties make it a valuable asset in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.